2,4-Cyclohexadien-1-one, 6-(1-hydroxyethylidene)- (9CI) 2,4-Cyclohexadien-1-one, 6-(1-hydroxyethylidene)- (9CI) 2'-Hydroxyacetophenone, also known as 2-acetylphenol or 2-hydroxyacetylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxyacetophenone exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2'-Hydroxyacetophenone has been primarily detected in urine. Within the cell, 2'-hydroxyacetophenone is primarily located in the cytoplasm. 2'-Hydroxyacetophenone is a sweet, hawthorne, and herbal tasting compound that can be found in a number of food items such as tea, cocoa and cocoa products, garden tomato, and alcoholic beverages. This makes 2'-hydroxyacetophenone a potential biomarker for the consumption of these food products.
2-acetylphenol is a monohydroxyacetophenone that is acetophenone in which one of the hydrogens ortho to the acetyl group has been replaced by a hydroxy group. It has a role as a flavouring agent. It is a monohydroxyacetophenone and a member of phenols.
Brand Name: Vulcanchem
CAS No.: 125507-95-1
VCID: VC0146814
InChI: InChI=1S/C8H8O2/c1-6(9)7-4-2-3-5-8(7)10/h2-5,10H,1H3
SMILES: CC(=O)C1=CC=CC=C1O
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol

2,4-Cyclohexadien-1-one, 6-(1-hydroxyethylidene)- (9CI)

CAS No.: 125507-95-1

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VCID: VC0146814

Molecular Formula: C8H8O2

Molecular Weight: 136.15 g/mol

2,4-Cyclohexadien-1-one, 6-(1-hydroxyethylidene)- (9CI) - 125507-95-1

CAS No. 125507-95-1
Product Name 2,4-Cyclohexadien-1-one, 6-(1-hydroxyethylidene)- (9CI)
Molecular Formula C8H8O2
Molecular Weight 136.15 g/mol
IUPAC Name 1-(2-hydroxyphenyl)ethanone
Standard InChI InChI=1S/C8H8O2/c1-6(9)7-4-2-3-5-8(7)10/h2-5,10H,1H3
Standard InChIKey JECYUBVRTQDVAT-UHFFFAOYSA-N
SMILES CC(=O)C1=CC=CC=C1O
Canonical SMILES CC(=O)C1=CC=CC=C1O
Boiling Point 218.0 °C
Density d20 1.13
1.127-1.133
Melting Point 5.0 °C
Mp 4-6 °
4-6°C
Physical Description Liquid
Colourless liquid
Description 2'-Hydroxyacetophenone, also known as 2-acetylphenol or 2-hydroxyacetylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxyacetophenone exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2'-Hydroxyacetophenone has been primarily detected in urine. Within the cell, 2'-hydroxyacetophenone is primarily located in the cytoplasm. 2'-Hydroxyacetophenone is a sweet, hawthorne, and herbal tasting compound that can be found in a number of food items such as tea, cocoa and cocoa products, garden tomato, and alcoholic beverages. This makes 2'-hydroxyacetophenone a potential biomarker for the consumption of these food products.
2-acetylphenol is a monohydroxyacetophenone that is acetophenone in which one of the hydrogens ortho to the acetyl group has been replaced by a hydroxy group. It has a role as a flavouring agent. It is a monohydroxyacetophenone and a member of phenols.
Solubility slightly soluble in water; soluble in fat
miscible (in ethanol)
Synonyms 1-(2-hydroxyphenyl)ethanone
1-(2-hydroxyphenyl)ethanone, sodium salt
2'-hydroxyacetophenone
o-hydroxyacetophenone
PubChem Compound 8375
Last Modified Nov 11 2021
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